Cas no 1261437-56-2 (Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate
• CAS No: 1261437-56-2
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4969841
• Update Time: 2025-11-01

Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate

• Inchi： 1S/C14H10Cl3NO3/c1-20-13-4-8(14(19)21-2)9(6-18-13)7-3-11(16)12(17)5-10(7)15/h3-6H,1-2H3
• InChI Key： FSJIXYYYSPHQGF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC(=CC=1C(=O)OC)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 4.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate

Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate (CAS No. 1261437-56-2): A Comprehensive Overview

Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate, identified by its CAS number 1261437-56-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the class of isonicotinate derivatives, which have been widely studied for their potential biological activities. The structural features of this molecule, particularly the presence of a methoxy group and a trichlorophenyl moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis of Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the isonicotinic acid derivative, followed by esterification with methanol in the presence of an acid catalyst. The introduction of the trichlorophenyl group is achieved through a nucleophilic aromatic substitution reaction, where a chlorine atom is replaced by the methoxy-substituted isonicotinate moiety. This multi-step synthesis underscores the compound's complexity and the precision required to achieve high yields and purity.

Recent research has focused on exploring the pharmacological potential of compounds similar to Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate. Studies have indicated that isonicotinate derivatives exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methoxy and trichlorophenyl groups in this compound are particularly noteworthy, as they can influence both the solubility and bioavailability of the molecule. Additionally, these structural features may contribute to its interaction with specific biological targets, making it a promising candidate for drug development.

In vitro studies have demonstrated that Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate can modulate certain enzymatic pathways relevant to diseases such as cancer and inflammation. The compound's ability to inhibit specific enzymes has been linked to its potential therapeutic effects. For instance, it has shown promise in inhibiting kinases that are overexpressed in tumor cells, thereby disrupting signaling pathways that promote cell proliferation. Furthermore, its interaction with receptors and transporters may provide insights into developing novel treatments for neurological disorders.

The structural diversity of this compound also makes it an interesting subject for computational chemistry studies. Molecular modeling techniques have been employed to predict how Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate interacts with biological targets at the molecular level. These simulations have helped researchers understand the binding affinities and mechanisms of action of the compound, providing a foundation for rational drug design. By integrating experimental data with computational predictions, scientists can optimize the structure of this molecule to enhance its efficacy and reduce potential side effects.

Another area of interest is the environmental impact of compounds like Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate. While these studies are still in their early stages, they highlight the importance of considering both beneficial and adverse effects when developing new chemical entities. Researchers are exploring ways to minimize environmental persistence while maintaining therapeutic efficacy. This includes evaluating biodegradability and toxicity profiles through various testing protocols. Such efforts are crucial for ensuring that new compounds meet both safety and sustainability standards.

The future direction of research on Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate looks promising. Ongoing studies aim to elucidate its mechanism of action in greater detail and to identify new therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches and advanced technologies such as high-throughput screening and CRISPR-based gene editing tools, researchers can accelerate the discovery process.

In conclusion, Methyl 2-methoxy-5-(2,4,5-trichlorophenyl)isonicotinate represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The combination of synthetic chemistry expertise and modern computational methods has paved the way for exciting discoveries in this field. As research continues to evolve，this compound will undoubtedly play a crucial role in developing new treatments for various diseases.